N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide

• IUPAC Name: 1-N,4-N-bis(1,3-thiazol-2-yl)cyclohexane-1,4-dicarboxamide
• InChI: InChI=1S/C14H16N4O2S2/c19-11(17-13-15-5-7-21-13)9-1-2-10(4-3-9)12(20)18-14-16-6-8-22-14/h5-10H,1-4H2,(H,15,17,19)(H,16,18,20)
• InChI Key: MGBXTJLSPBQZPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)NC2=NC=CS2)C(=O)NC3=NC=CS3
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol

Description

N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide, also known as DTC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DTC is a heterocyclic compound that contains a thiazole ring and a cyclohexane ring, which makes it a unique compound with distinct properties.

Mechanism of Action

The mechanism of action of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide involves the inhibition of the proteasome, which is responsible for the degradation of proteins in cells. N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide binds to the active site of the proteasome and prevents the degradation of proteins, leading to the accumulation of misfolded proteins and ultimately inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has been shown to have several biochemical and physiological effects on cells. It has been found to induce the accumulation of ubiquitinated proteins in cells, leading to an increase in the levels of reactive oxygen species (ROS). N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has also been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has several advantages as a research tool, including its high potency and selectivity for the proteasome. However, one of the limitations of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide is its low solubility in water, which can make it challenging to work with in lab experiments. Additionally, N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has been found to have off-target effects on other cellular processes, which can complicate its use as a research tool.

Future Directions

There are several future directions for the research of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide. One potential direction is the development of new derivatives of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide that have improved solubility and selectivity for the proteasome. Another direction is the investigation of the potential applications of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide in other fields, such as agriculture and environmental science. Finally, further studies are needed to elucidate the mechanism of action of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide and its potential applications in the treatment of other diseases besides cancer.
Conclusion
In conclusion, N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide is a unique compound that has gained significant attention in the field of scientific research. Its potential applications in various fields, including medicinal chemistry, make it an important research tool. However, further studies are needed to fully understand the mechanism of action of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide and its potential applications in other fields.

Synthesis Methods

The synthesis of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide can be achieved through several methods, including the reaction of 1,3-thiazol-2-amine with cyclohexanedicarboxylic acid, followed by the addition of thionyl chloride to form the final compound. Another method involves the reaction of 2-aminothiazole with cyclohexanedicarboxylic anhydride in the presence of a catalyst to yield N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide.

Scientific Research Applications

N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide is in the field of medicinal chemistry, where it has been shown to possess anticancer properties. N,N'-di-1,3-thiazol-2-yl-1,4-cyclohexanedicarboxamide has been found to inhibit the proliferation of cancer cells by inducing apoptosis, which makes it a potential candidate for the development of new cancer therapies.